Cas no 124958-74-3 (Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-)
124958-74-3 structure
Product Name:Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-
CAS No:124958-74-3
MF:C9H10FNO
MW:167.180205821991
CID:1057606
PubChem ID:45086416
Update Time:2025-04-20
Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-
- Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- (9CI)
- 1-(5-Fluoro-2-(methylamino)phenyl)ethanone
- ZLTDLMUWJMSUNT-UHFFFAOYSA-N
- 124958-74-3
- 5'-fluoro-2'-(methylamino)acetophenone
- SCHEMBL9796503
- DB-276289
-
- Inchi: 1S/C9H10FNO/c1-6(12)8-5-7(10)3-4-9(8)11-2/h3-5,11H,1-2H3
- InChI Key: ZLTDLMUWJMSUNT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(C)=O)C=1)NC
Computed Properties
- Exact Mass: 167.0747
- Monoisotopic Mass: 167.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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